1. Home
  2. Product
  3. 3,9-Bis(1,1-dimethyl-2-hydroxyethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane
3,9-Bis(1,1-dimethyl-2-hydroxyethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane 3,9-Bis(1,1-dimethyl-2-hydroxyethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane
Brand Name: Vulcanchem
CAS No.: 1455-42-1
VCID: VC20980320
InChI: InChI=1S/C15H28O6/c1-13(2,5-16)11-18-7-15(8-19-11)9-20-12(21-10-15)14(3,4)6-17/h11-12,16-17H,5-10H2,1-4H3
SMILES: CC(C)(CO)C1OCC2(CO1)COC(OC2)C(C)(C)CO
Molecular Formula: C15H28O6
Molecular Weight: 304.38 g/mol

3,9-Bis(1,1-dimethyl-2-hydroxyethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane

CAS No.: 1455-42-1

Cat. No.: VC20980320

Molecular Formula: C15H28O6

Molecular Weight: 304.38 g/mol

* For research use only. Not for human or veterinary use.

3,9-Bis(1,1-dimethyl-2-hydroxyethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane - 1455-42-1

Specification

CAS No. 1455-42-1
Molecular Formula C15H28O6
Molecular Weight 304.38 g/mol
IUPAC Name 2-[3-(1-hydroxy-2-methylpropan-2-yl)-2,4,8,10-tetraoxaspiro[5.5]undecan-9-yl]-2-methylpropan-1-ol
Standard InChI InChI=1S/C15H28O6/c1-13(2,5-16)11-18-7-15(8-19-11)9-20-12(21-10-15)14(3,4)6-17/h11-12,16-17H,5-10H2,1-4H3
Standard InChI Key BPZIYBJCZRUDEG-UHFFFAOYSA-N
SMILES CC(C)(CO)C1OCC2(CO1)COC(OC2)C(C)(C)CO
Canonical SMILES CC(C)(CO)C1OCC2(CO1)COC(OC2)C(C)(C)CO

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19